7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one

• IUPAC Name: 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C13H11N7O3/c1-7-14-11(22-17-7)6-20-13(21)19-4-3-9(5-10(19)16-20)12-15-8(2)18-23-12/h3-5H,6H2,1-2H3
• InChI Key: LXGAXOWFQGJOGV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2C(=O)N3C=CC(=CC3=N2)C4=NC(=NO4)C
• Molecular Formula: C13H11N7O3
• Molecular Weight: 313.27 g/mol

Description

7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one is a useful research compound. Its molecular formula is C13H11N7O3 and its molecular weight is 313.277. The purity is usually 95%.
BenchChem offers high-quality 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-(3-methyl-1,2,4-oxadiazol-5-yl)-2-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl][1,2,4]triazolo[4,3-a]pyridin-3(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Theoretical Studies

Research on structurally related compounds has provided insights into their molecular configuration, utilizing techniques like X-ray diffraction, FT-IR spectroscopy, and theoretical calculations (HF and DFT methods). These studies help in understanding the physical and chemical properties of the compounds, including bond lengths, angles, and molecular electrostatic potential maps, which are crucial for designing molecules with desired biological activities (Gumus et al., 2018).

Synthesis and Antimicrobial Activity

Compounds within this chemical family have been synthesized and evaluated for their antimicrobial activities. For instance, some new 1,2,4-triazoles derived from isonicotinic acid hydrazide showed promising results against various microbial strains, highlighting the potential of these molecules in developing new antimicrobial agents (Bayrak et al., 2009).

Pharmacological Evaluation

Another study focused on the synthesis and pharmacological evaluation of novel derivatives, revealing significant antimicrobial activity. This underlines the potential therapeutic applications of compounds within this family, suggesting that they could be explored further for drug development (Suresh et al., 2016).

Molecular Docking Studies

In the realm of anticancer research, molecular docking studies on related compounds have identified promising candidates with potent activity against human cancer cell lines. These findings are essential for understanding the molecular basis of their activity and for further optimization to enhance their efficacy (Luo et al., 2019).